Cas no 53171-92-9 (3,3’-Azobisbenzoic acid dimethyl ester)

• Product Name: 3,3’-Azobisbenzoic acid dimethyl ester
• CAS No: 53171-92-9
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 2186401
• PubChem ID: 85833196
• Update Time: 2025-04-21

3,3’-Azobisbenzoic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,3’-Azobisbenzoic acid dimethyl ester
• 3,3'-Azobisbenzoic acid dimethyl ester
• 3,3'-Di(methoxycarbonyl)azobenzene
• SCHEMBL69663
• DB-304006
• 53171-92-9

• Inchi： 1S/C16H14N2O4/c1-21-15(19)11-5-3-7-13(9-11)17-18-14-8-4-6-12(10-14)16(20)22-2/h3-10H,1-2H3/b18-17+
• InChI Key： KRMNUFLUXRYACN-ISLYRVAYSA-N
• SMILES： O(C)C(C1C=CC=C(C=1)/N=N/C1=CC=CC(C(=O)OC)=C1)=O

Computed Properties

• Exact Mass: 298.09535693Da
• Monoisotopic Mass: 298.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.3Ų